7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate

• IUPAC Name: (7-oxocyclohepta-1,3,5-trien-1-yl) 3-chlorobenzoate
• InChI: InChI=1S/C14H9ClO3/c15-11-6-4-5-10(9-11)14(17)18-13-8-3-1-2-7-12(13)16/h1-9H
• InChI Key: JDAYOQGSXVCMRB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=O)C=C1)OC(=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C14H9ClO3
• Molecular Weight: 260.67 g/mol

Description

7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate is a chemical compound that has been studied for its potential applications in scientific research. This compound is also known as Cl-OCHT and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate is not fully understood. However, it is believed that the compound interacts with the surface of the organic semiconductor and modifies the charge transport properties.
Biochemical and Physiological Effects:
There is limited information available on the biochemical and physiological effects of 7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate. However, studies have shown that the compound is relatively non-toxic and does not have any significant effects on cell viability.

Advantages and Limitations for Lab Experiments

One of the main advantages of 7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate is its excellent charge transport properties, which make it a promising candidate for use in organic electronics. However, the compound is relatively unstable and can decompose under certain conditions, which can limit its use in some applications.

Future Directions

There are several future directions for research on 7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate. One area of interest is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of the compound's potential applications in other areas such as optoelectronics and photovoltaics. Finally, more studies are needed to fully understand the mechanism of action of the compound and its potential effects on biological systems.
Conclusion:
In conclusion, 7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate is a promising compound that has been studied for its potential applications in scientific research. Although there is limited information available on its biochemical and physiological effects, the compound's excellent charge transport properties make it a promising candidate for use in organic electronics. Future research is needed to fully understand the compound's mechanism of action and to explore its potential applications in other areas.

Synthesis Methods

The synthesis of 7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate has been achieved using various methods. One of the most common methods involves the reaction of cycloheptatriene with chlorobenzoic acid in the presence of a catalyst such as palladium on carbon. The reaction takes place under mild conditions and yields the desired product in good yield.

Scientific Research Applications

7-oxo-1,3,5-cycloheptatrien-1-yl 3-chlorobenzoate has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of organic electronics. This compound has been found to have excellent charge transport properties and has been used in the development of organic field-effect transistors.